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Compound of Interest

4-[(2,4-
Compound Name:
dichlorobenzyl)oxy]benzaldehyde

Cat. No. B187626

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the available chemical identifier information for
4-[(2,4-dichlorobenzyl)oxy]benzaldehyde and its closely related structural isomer. Due to the
apparent rarity of the specified compound in public chemical databases, this guide also
includes confirmed data for a commercially available isomer to facilitate further research and
procurement.

Compound Identification

A thorough search of chemical databases indicates that while the IUPAC name for 4-[(2,4-
dichlorobenzyl)oxy]benzaldehyde can be systematically determined, a registered CAS
number is not readily available. This suggests the compound is not widely cataloged. However,
comprehensive data is available for the structural isomer, 2-[(2,4-
dichlorobenzyl)oxy]benzaldehyde.

The systematically derived IUPAC name for the requested compound is 4-[(2,4-
dichlorophenyl)methoxy]benzaldehyde.

For comparative purposes and to aid in further investigation, the verified identification data for a
key isomer is provided below.
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Data Summary

The following table summarizes the IUPAC name and CAS number for a closely related and

cataloged isomer.

Compound Name IUPAC Name CAS Number
2-[(2,4- 2-[(2,4-
dichlorobenzyl)oxylbenzaldehy  dichlorophenyl)methoxy]benzal 52803-60-8[1]
de dehyde

Experimental Protocols

Detailed experimental protocols for the synthesis of precursors to these compounds, such as
2,4-dichlorobenzaldehyde, can be found in various chemical literature and patents. One
common method is the Vilsmeier-Haack reaction, which involves the formylation of an aromatic

ring.

General Workflow for Precursor Synthesis (Vilsmeier-Haack Reaction):
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A generalized workflow for the synthesis of 2,4-dichlorobenzaldehyde.

The subsequent etherification with the appropriate dichlorobenzyl halide would yield the final
product. The specific positional outcome (ortho, meta, or para-substitution) is determined by
the choice of starting materials and reaction conditions.

Logical Data Retrieval Pathway

The process for identifying the requested chemical information involved a structured query of
public chemical databases.
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Logical workflow for the identification of the requested compound and its isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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